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An In-depth Technical Guide to Sodium
Potassium Tartrate Tetrahydrate
A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals
Sodium potassium tartrate tetrahydrate, commonly known as Rochelle salt, is a double salt of

L-(+)-tartaric acid with the chemical formula KNaC₄H₄O₆·4H₂O.[1][2][3] First prepared in

approximately 1675 by apothecary Élie Seignette, this compound has found diverse

applications in fields ranging from electronics to the food industry and pharmaceuticals.[1][4] Its

unique piezoelectric properties were instrumental in the development of early acoustic and

vibrational devices.[1][5] In the context of drug development and life sciences, it is widely

utilized as a precipitant in protein crystallography and as a component in various biochemical

reagents.[6][7][8]

Chemical Formula and Structure
The chemical formula for sodium potassium tartrate tetrahydrate is KNaC₄H₄O₆·4H₂O.[9][10]

The structure consists of a tartrate anion where both carboxylic acid groups are deprotonated.

These anions, along with potassium and sodium cations and water molecules of hydration,

form a crystalline lattice.[11] The crystal structure has been a subject of interest due to its

ferroelectric properties.[11]
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Molecular and Crystal Structure
The tartrate molecule in the crystal structure is not planar but exists in a kinked conformation.

[11][12] The sodium and potassium ions are coordinated to oxygen atoms from the tartrate

carboxyl and hydroxyl groups, as well as to the water molecules.[13] The extensive network of

hydrogen bonds involving the water molecules plays a crucial role in stabilizing the crystal

lattice.[11][12]

Physicochemical Properties
Sodium potassium tartrate tetrahydrate is a colorless, crystalline solid that is highly soluble in

water but sparingly soluble in ethanol.[3][14] It possesses a cool, saline taste.[14] The

compound is known to be deliquescent, meaning it can absorb moisture from the air and

dissolve.[1]

Property Value References

Molecular Formula KNaC₄H₄O₆·4H₂O [9][10][15]

Molecular Weight 282.22 g/mol [9][15]

Appearance
Colorless crystals or white

crystalline powder
[3][14]

Melting Point 70-80 °C [14]

Density 1.79 g/cm³ [16]

Solubility in Water Highly soluble [3]

pH (5% solution at 25°C) 7.0 - 8.5 [17]

Crystallographic Data

Crystal System Orthorhombic [12]

Space Group P2₁2₁2 [12]

Lattice Parameters
a = 11.884 Å, b = 14.256 Å, c

= 6.228 Å
[12]
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Experimental Protocols
Synthesis of Sodium Potassium Tartrate Tetrahydrate
A common laboratory-scale synthesis involves the reaction of potassium bitartrate (cream of

tartar) with sodium carbonate.[11][13]

Materials and Equipment:

Potassium bitartrate (KHC₄H₄O₆)

Sodium carbonate (Na₂CO₃)

Deionized water

Beakers

Heating plate with magnetic stirrer

Filtration apparatus (e.g., Büchner funnel)

Crystallization dish

Procedure:

A suspension of potassium bitartrate in water is heated.

Sodium carbonate is gradually added to the heated suspension with constant stirring.

Effervescence will be observed due to the release of carbon dioxide.

The addition of sodium carbonate is continued until the solution becomes neutral or slightly

alkaline, and no further gas evolution is observed.

The hot solution is then filtered to remove any unreacted starting material or impurities.

The clear filtrate is allowed to cool slowly to facilitate the crystallization of sodium potassium

tartrate tetrahydrate.
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The resulting crystals are collected by filtration and can be washed with a small amount of

cold deionized water.

The crystals are then dried at room temperature.

Characterization Protocols
X-ray Diffraction (XRD): Single-crystal or powder XRD can be employed to confirm the crystal

structure and phase purity of the synthesized compound.[12] While a detailed, step-by-step

protocol is instrument-specific, the general procedure involves mounting a suitable crystal or a

finely ground powder sample on the diffractometer and collecting the diffraction pattern over a

specific range of 2θ angles.[6][12] The resulting data is then analyzed to determine the lattice

parameters and space group, which can be compared with literature values.[12]

Thermal Analysis (Thermogravimetric Analysis/Differential Thermal Analysis - TGA/DTA):

Thermal analysis can be used to study the dehydration and decomposition of sodium

potassium tartrate tetrahydrate.

Experimental Setup:

Instrument: Simultaneous Thermal Analyzer (TGA/DTA)

Sample Mass: Approximately 5-10 mg

Crucible: Alumina or platinum

Atmosphere: Inert (e.g., Nitrogen) at a constant flow rate

Heating Rate: A linear heating rate (e.g., 10 °C/min) is applied.

Temperature Range: Ambient to 500 °C or higher to observe complete decomposition.

Expected Results: The TGA curve will show distinct mass loss steps corresponding to the loss

of water molecules of hydration, followed by the decomposition of the anhydrous salt.[9] The

DTA curve will show endothermic or exothermic peaks associated with these thermal events.[9]
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Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of

sodium potassium tartrate tetrahydrate.
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Synthesis and characterization workflow.

Applications in Research and Drug Development
Sodium potassium tartrate tetrahydrate serves as a key reagent in several areas relevant to

drug development and scientific research:

Protein Crystallography: It is a widely used precipitating agent in the crystallization of

proteins for X-ray crystallography studies.[6][7] Determining the three-dimensional structure

of proteins is fundamental for structure-based drug design.
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Biochemical Reagents: It is a component of Fehling's solution, used for the detection of

reducing sugars, and the Biuret reagent, used for the colorimetric determination of protein

concentration.[5][7]

Organic Synthesis: In organic chemistry, it is employed in aqueous workups to break up

emulsions, particularly after reactions involving aluminum-based hydrides.[8]

Pharmaceutical Formulations: Historically, it has been used as a mild laxative.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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